Cas no 1955522-59-4 (N-methyl-1-(propan-2-yl)pyrrolidin-3-amine hydrochloride)

• Product Name: N-methyl-1-(propan-2-yl)pyrrolidin-3-amine hydrochloride
• CAS No: 1955522-59-4
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD29047600
• CID: 5247383
• PubChem ID: 122236459
• Update Time: 2026-03-09

N-methyl-1-(propan-2-yl)pyrrolidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(propan-2-yl)pyrrolidin-3-amine
• N-methyl-1-(propan-2-yl)pyrrolidin-3-amine hydrochloride

• MDL： MFCD29047600
• Inchi： 1S/C8H18N2/c1-7(2)10-5-4-8(6-10)9-3/h7-9H,4-6H2,1-3H3
• InChI Key： YOPFFIMUVJUYQK-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCC(NC)C1

Additional information on N-methyl-1-(propan-2-yl)pyrrolidin-3-amine hydrochloride

N-Methyl-1-(Propan-2-Yl)Pyrrolidin-3-Amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1955522-59-4, known as N-Methyl-1-(Propan-2-Yl)Pyrrolidin-3-Amine Hydrochloride, is a fascinating molecule that has garnered attention in various scientific and industrial domains. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The long-chain amine structure of this compound contributes to its unique chemical properties, making it a valuable intermediate in organic synthesis.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of N-Methyl-1-(Propan-2-Yl)Pyrrolidin-3-Amine Hydrochloride. Researchers have explored the use of asymmetric catalysis and microwave-assisted synthesis to enhance the efficiency and selectivity of its production. These methods not only improve the yield but also reduce the environmental footprint, aligning with the growing demand for sustainable chemical processes.

The pyrrolidine ring in this compound plays a crucial role in its reactivity and functionality. Pyrrolidine derivatives are known for their ability to act as templates in the construction of complex molecular architectures. In particular, N-Methyl substitution enhances the stability of the molecule while maintaining its reactivity, making it an ideal candidate for various transformations such as alkylation, acylation, and coupling reactions.

One of the most promising applications of N-Methyl-1-(Propan-2-Yl)Pyrrolidin-3-Amine Hydrochloride lies in its potential as a building block for drug discovery. Recent studies have demonstrated its utility in the synthesis of bioactive compounds with anti-inflammatory, antifungal, and anticancer properties. For instance, researchers have successfully incorporated this compound into lead molecules targeting specific enzymes involved in inflammatory pathways, showcasing its potential in therapeutic development.

In addition to its role in drug discovery, this compound has found applications in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been explored extensively. The hydrochloride salt form of this compound is particularly advantageous due to its improved solubility and stability under various environmental conditions.

The synthesis of N-Methyl-1-(Propan-2-Yl)Pyrrolidin-3-Amine Hydrochloride involves a multi-step process that typically starts with the preparation of pyrrolidine derivatives followed by functionalization. Recent studies have highlighted the use of green chemistry principles to optimize these steps. For example, solvent-free conditions and catalytic amounts of acids or bases have been employed to minimize waste generation and energy consumption.

From a biological standpoint, this compound exhibits interesting interactions with biomolecules such as DNA and proteins. Experimental data suggest that it can bind to specific sites on these molecules, potentially influencing their function. This property has led researchers to investigate its role in gene regulation and enzyme inhibition, opening new avenues for its application in biotechnology.

In conclusion, N-Methyl-1-(Propan-2-Yl)Pyrrolidin-3-Amine Hydrochloride (CAS No. 1955522-59-4) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and biological applications, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new facets of its properties and uses, this compound is poised to make even greater contributions to scientific innovation.